Cas no 1820679-70-6 (Tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate)

Tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate is a chiral piperidine derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a difluorinated backbone. Its stereospecific (R)-configuration and difluorination enhance its utility in medicinal chemistry, particularly as a building block for bioactive compounds. The Boc group ensures stability during synthetic manipulations, while the 4-amino group allows for further functionalization. The difluorinated moiety can influence metabolic stability and lipophilicity, making it valuable in drug discovery. This compound is commonly employed in the synthesis of pharmaceuticals targeting CNS disorders, enzyme inhibitors, and other therapeutic agents requiring rigid, fluorinated scaffolds. Its high purity and well-defined stereochemistry support reproducible results in research and development.
Tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate structure
1820679-70-6 structure
Product Name:Tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
CAS No:1820679-70-6
MF:C10H18F2N2O2
MW:236.258929729462
MDL:MFCD30386986
CID:4619312
PubChem ID:86333108
Update Time:2025-10-14

Tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
    • (4R)-1-Boc-4-amino-3,3-difluoropiperidine
    • t-Butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
    • 1-Piperidinecarboxylic acid, 4-amino-3,3-difluoro-, 1,1-dimethylethyl ester, (4R)-
    • (R)-4-amino-1-Boc-3,3-difluoro-piperidine
    • AKOS037644589
    • VXC67970
    • tert-butyl(4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
    • 1,1-Dimethylethyl (4R)-4-amino-3,3-difluoro-1-piperidinecarboxylate
    • 1820679-70-6
    • CS-0048518
    • P17431
    • AT14567
    • APZOOTJWPGQYSZ-SSDOTTSWSA-N
    • (R)-TERT-BUTYL 4-AMINO-3,3-DIFLUOROPIPERIDINE-1-CARBOXYLATE
    • AS-54040
    • (4R)-1-Boc-4-amino-3,3-difluoropiperidine ee
    • SCHEMBL17966333
    • MFCD30386986
    • DTXSID201163314
    • Tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
    • MDL： MFCD30386986
    • Inchi： 1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-5-4-7(13)10(11,12)6-14/h7H,4-6,13H2,1-3H3/t7-/m1/s1
    • InChI Key： APZOOTJWPGQYSZ-SSDOTTSWSA-N
    • SMILES： FC1(CN(C(=O)OC(C)(C)C)CC[C@H]1N)F

Computed Properties

  • Exact Mass: 236.13363415 g/mol
  • Monoisotopic Mass: 236.13363415 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 55.6
  • Molecular Weight: 236.26

Tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB486890-100 mg
t-Butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate; .
 1820679-70-6
100MG
 €381.10 2022-07-29
abcr
AB486890-250 mg
t-Butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate; .
 1820679-70-6
250MG
 €720.80 2022-07-29
eNovation Chemicals LLC
D587750-100mg
tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
 1820679-70-6 99%
100mg
 $200 2024-07-21
eNovation Chemicals LLC
D587750-250MG
tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
 1820679-70-6 99%
250mg
 $285 2024-07-21
eNovation Chemicals LLC
D587750-500MG
tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
 1820679-70-6 99%
500mg
 $395 2024-07-21
eNovation Chemicals LLC
D587750-1G
tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
 1820679-70-6 99%
1g
 $730 2024-07-21
eNovation Chemicals LLC
D587750-5G
tert-butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
 1820679-70-6 99%
5g
 $2715 2024-07-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1119158-100mg
tert-Butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
 1820679-70-6 98%
100mg
 ￥2120 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1119158-250mg
tert-Butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
 1820679-70-6 98%
250mg
 ￥3679 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1119158-500mg
tert-Butyl (4R)-4-amino-3,3-difluoropiperidine-1-carboxylate
 1820679-70-6 98%
500mg
 ￥5662 2023-04-15

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